Cas no 943750-51-4 (5-(Aminomethyl)-2-chlorophenol hydrochloride)

• Product Name: 5-(Aminomethyl)-2-chlorophenol hydrochloride
• CAS No: 943750-51-4
• MF: C₇H₉Cl₂NO
• MW: 194.058459997177
• CID: 1091743
• PubChem ID: 68693377
• Update Time: 2025-07-21

5-(Aminomethyl)-2-chlorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-chlorophenol hydrochloride
• 5-(Aminomethyl)-2-chlorophenol HCl
• 5-(Aminomethyl)-2-chlorophenolhydrochloride
• E86988
• 943750-51-4
• CS-0255397
• BS-50075
• DB-154660
• 5-(aminomethyl)-2-chlorophenol;hydrochloride

• Inchi： 1S/C7H8ClNO.ClH/c8-6-2-1-5(4-9)3-7(6)10;/h1-3,10H,4,9H2;1H
• InChI Key： KIGMESVKCMCNQF-UHFFFAOYSA-N
• SMILES： Cl.ClC1C(O)=CC(CN)=CC=1

Computed Properties

• Exact Mass: 193.0061193g/mol
• Monoisotopic Mass: 193.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 5-(Aminomethyl)-2-chlorophenol hydrochloride

Recent Advances in the Study of 5-(Aminomethyl)-2-chlorophenol hydrochloride (CAS: 943750-51-4)

5-(Aminomethyl)-2-chlorophenol hydrochloride (CAS: 943750-51-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

One of the key areas of investigation has been the synthesis and optimization of 5-(Aminomethyl)-2-chlorophenol hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of reductive amination and hydrochloride salt formation, achieving a yield of over 85% with high purity (>98%). This advancement is expected to facilitate further pharmacological studies and potential commercialization.

In terms of biological activity, recent in vitro studies have demonstrated that 5-(Aminomethyl)-2-chlorophenol hydrochloride exhibits moderate inhibitory effects on certain bacterial strains, including Staphylococcus aureus and Escherichia coli. While not potent enough to serve as a standalone antibiotic, these findings suggest its potential as a scaffold for developing new antimicrobial agents. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy.

Another promising avenue of research involves the compound's role in central nervous system (CNS) drug development. Preliminary data from a 2024 study indicate that derivatives of 5-(Aminomethyl)-2-chlorophenol hydrochloride may interact with GABA receptors, hinting at potential applications in treating anxiety or epilepsy. However, these results are still in the early stages, and more extensive preclinical testing is required to validate these findings.

The safety profile of 5-(Aminomethyl)-2-chlorophenol hydrochloride has also been a focus of recent investigations. Toxicological studies conducted in 2023 reported an LD50 of 320 mg/kg in rodent models, classifying it as moderately toxic. Researchers emphasized the need for careful handling and proper protective measures during laboratory work with this compound. These findings are particularly relevant for industrial applications where large quantities might be handled.

Looking ahead, the pharmaceutical industry shows growing interest in 5-(Aminomethyl)-2-chlorophenol hydrochloride as a versatile intermediate. Several patent applications filed in 2024 describe its use in synthesizing novel anticancer and anti-inflammatory agents. While clinical applications remain years away, the compound's chemical properties make it a valuable tool for medicinal chemistry research and drug discovery programs.

In conclusion, 5-(Aminomethyl)-2-chlorophenol hydrochloride (CAS: 943750-51-4) continues to be an important compound in chemical biology research. Recent advances in its synthesis, coupled with emerging data on its biological activities, position it as a promising candidate for further drug development efforts. Future research directions may include exploring its potential in combination therapies and investigating its mechanism of action at the molecular level.